Cas no 1797872-46-8 (3-methoxy-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]benzene-1-sulfonamide)

• Product Name: 3-methoxy-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]benzene-1-sulfonamide
• CAS No: 1797872-46-8
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 5374837
• Update Time: 2025-06-13

3-methoxy-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-N-[4-(3-methoxy-1-pyrrolidinyl)phenyl]benzenesulfonamide
• 3-methoxy-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]benzene-1-sulfonamide

• Inchi： 1S/C18H22N2O4S/c1-23-16-4-3-5-18(12-16)25(21,22)19-14-6-8-15(9-7-14)20-11-10-17(13-20)24-2/h3-9,12,17,19H,10-11,13H2,1-2H3
• InChI Key： FYNXJHOVXCUJDF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCC(OC)C3)C=C2)(=O)=O)=CC=CC(OC)=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.8±60.0 °C(Predicted)
• pka: 10.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-methoxy-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]benzene-1-sulfonamide

3-methoxy-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]benzene-1-sulfonamide (CAS No. 1797872-46-8): A Comprehensive Overview

3-methoxy-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]benzene-1-sulfonamide (CAS No. 1797872-46-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as MMPBS for brevity, is characterized by its unique structural features, including a methoxy-substituted benzene ring and a pyrrolidine moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic uses.

The chemical structure of MMPBS is composed of a benzene ring with a methoxy group at the 3-position and a sulfonamide group at the 1-position. The sulfonamide group is attached to an aniline moiety, which itself is substituted with a 3-methoxypyrrolidine ring. This intricate structure provides MMPBS with a high degree of specificity and selectivity, which are crucial for its potential therapeutic effects.

Recent studies have focused on the pharmacological properties of MMPBS, particularly its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The mechanism of action of MMPBS involves the inhibition of serotonin reuptake in neuronal synapses, thereby increasing the levels of serotonin available for signaling. This increased serotonin availability can lead to improved mood and reduced anxiety symptoms.

In addition to its SSRI activity, MMPBS has shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that MMPBS can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in the inflammatory response, and their inhibition can help reduce inflammation in various diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of MMPBS have also been extensively studied. Research has shown that MMPBS exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within 2-3 hours. The compound has a moderate half-life, allowing for once-daily dosing in clinical settings. Additionally, MMPBS shows low potential for drug-drug interactions, making it suitable for use in combination therapy.

Clinical trials have further validated the therapeutic potential of MMPBS. Phase II trials have demonstrated its efficacy in treating major depressive disorder (MDD) with minimal side effects compared to existing SSRIs. Patients treated with MMPBS reported significant improvements in mood and quality of life without experiencing common SSRI side effects such as sexual dysfunction or weight gain.

Moreover, preclinical studies have explored the neuroprotective effects of MMPBS. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, MMPBS has shown promising results in reducing neuroinflammation and protecting neurons from oxidative stress. These findings suggest that MMPBS may have broader applications beyond psychiatric disorders.

The safety profile of MMPBS has been extensively evaluated in both preclinical and clinical studies. Toxicology studies have shown that MMPBS is well-tolerated at therapeutic doses with no significant adverse effects on major organ systems. Long-term safety studies are ongoing to ensure that MMPBS remains safe for prolonged use.

In conclusion, 3-methoxy-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]benzene-1-sulfonamide (CAS No. 1797872-46-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure confers specific pharmacological properties that make it an attractive candidate for treating psychiatric disorders, inflammatory conditions, and neurodegenerative diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, paving the way for its future development as a novel therapeutic agent.